Cas no 88956-80-3 (Butanoic acid, 3-oxo-, 6-chlorohexyl ester)
88956-80-3 structure
Product Name:Butanoic acid, 3-oxo-, 6-chlorohexyl ester
CAS No:88956-80-3
MF:C10H17ClO3
MW:220.693182706833
CID:618341
PubChem ID:14278324
Update Time:2025-04-19
Butanoic acid, 3-oxo-, 6-chlorohexyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-oxo-, 6-chlorohexyl ester
- 6-chlorohexyl 3-oxobutanoate
- 88956-80-3
- SCHEMBL10574141
- DTXSID40558398
-
- Inchi: 1S/C10H17ClO3/c1-9(12)8-10(13)14-7-5-3-2-4-6-11/h2-8H2,1H3
- InChI Key: RFILHRYXPROLBO-UHFFFAOYSA-N
- SMILES: ClCCCCCCOC(CC(C)=O)=O
Computed Properties
- Exact Mass: 220.0866221g/mol
- Monoisotopic Mass: 220.0866221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4Ų
Butanoic acid, 3-oxo-, 6-chlorohexyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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